molecular formula C14H24N2O2 B8646317 1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl- CAS No. 55982-99-5

1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-

Cat. No.: B8646317
CAS No.: 55982-99-5
M. Wt: 252.35 g/mol
InChI Key: JWANNLXCVGJLAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl- is a useful research compound. Its molecular formula is C14H24N2O2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

55982-99-5

Molecular Formula

C14H24N2O2

Molecular Weight

252.35 g/mol

IUPAC Name

N'-[2-(3,4-dimethoxyphenyl)ethyl]-N'-methylpropane-1,3-diamine

InChI

InChI=1S/C14H24N2O2/c1-16(9-4-8-15)10-7-12-5-6-13(17-2)14(11-12)18-3/h5-6,11H,4,7-10,15H2,1-3H3

InChI Key

JWANNLXCVGJLAS-UHFFFAOYSA-N

Canonical SMILES

CN(CCCN)CCC1=CC(=C(C=C1)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.5 g (5.6 mmol) 3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propanamide (D1) in dry tetrahydrofuran were added dropwise to a suspension of 0.64 g (1.7 mmol) lithium aluminium hydride in 20 ml dry diethylether whilst stirring. The mixture was heated under reflux for 2 hours then cooled with a bath of ice water before carefully adding dropwise 0.65 ml water, 0.65 ml 15% aqueous NaOH, then 1.95 ml water. The mixture was dried over MgSO4, concentrated in vacuo and the residue was purified twice by chromatography on basic alumina using methylene chloride/methanol: 95/5 then methylene chloride/methanol/30% aqueous ammonia: 90/10/0.1 to yield 0.86 g (60.8%) of the desired compound.
Name
3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propanamide
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.64 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0.65 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.65 mL
Type
reactant
Reaction Step Three
Name
Quantity
1.95 mL
Type
reactant
Reaction Step Four
Yield
60.8%

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